Cas no 2229460-79-9 (4-fluoro-3,3,4-trimethylpentanoic acid)

• Product Name: 4-fluoro-3,3,4-trimethylpentanoic acid
• CAS No: 2229460-79-9
• MF: C₈H₁₅FO₂
• MW: 162.201906442642
• CID: 6126867
• PubChem ID: 20646756
• Update Time: 2025-10-31

4-fluoro-3,3,4-trimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-3,3,4-trimethylpentanoic acid
• 2229460-79-9
• EN300-1768353

• Inchi： 1S/C8H15FO2/c1-7(2,5-6(10)11)8(3,4)9/h5H2,1-4H3,(H,10,11)
• InChI Key： QRWIWIVIWFUCLG-UHFFFAOYSA-N
• SMILES： FC(C)(C)C(C)(C)CC(=O)O

Computed Properties

• Exact Mass: 162.10560788g/mol
• Monoisotopic Mass: 162.10560788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids

Additional information on 4-fluoro-3,3,4-trimethylpentanoic acid

Comprehensive Overview of 4-fluoro-3,3,4-trimethylpentanoic acid (CAS No. 2229460-79-9): Properties, Applications, and Industry Insights

4-fluoro-3,3,4-trimethylpentanoic acid (CAS No. 2229460-79-9) is a fluorinated carboxylic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's fluoro-substituted trimethylpentanoic acid backbone offers exceptional stability and bioactivity, making it a valuable intermediate in synthetic chemistry. With the growing demand for fluorinated building blocks in drug discovery, this compound aligns with trends in precision medicine and sustainable chemistry.

The molecular structure of 4-fluoro-3,3,4-trimethylpentanoic acid combines a fluorine atom at the 4-position with three methyl groups, creating steric and electronic effects that influence its reactivity. Researchers frequently search for "CAS 2229460-79-9 solubility" or "synthesis of fluorinated carboxylic acids," reflecting interest in its physicochemical properties. The compound's logP value and hydrogen bonding capacity are critical for applications in prodrug design and metabolite optimization, addressing modern challenges in bioavailability enhancement.

In the context of green chemistry, 4-fluoro-3,3,4-trimethylpentanoic acid is explored as a template for low-persistence fluorochemicals, responding to industry concerns about environmental impact. Its potential in bioconjugation and protein labeling also ties into trending topics like "targeted drug delivery" and "diagnostic imaging probes." Analytical methods such as HPLC purity analysis and NMR characterization are commonly discussed alongside this compound, underscoring its technical relevance.

The agrochemical sector values fluorinated trimethylpentanoic acid derivatives for their role in developing next-generation herbicides with improved selectivity. Patent literature reveals innovations leveraging this scaffold for plant growth regulation, coinciding with searches for "eco-friendly crop protection." Regulatory-compliant synthesis routes (avoiding ozone-depleting reagents) further enhance its commercial viability in alignment with REACH guidelines.

Thermodynamic studies of CAS 2229460-79-9 reveal unusual conformational stability attributed to gem-dimethyl effects, a feature exploited in materials science for designing high-performance polymers. This connects to emerging queries about "fluorinated thermoplastic elastomers" and "heat-resistant coatings." The compound's thermal decomposition profile is frequently analyzed via TGA-DSC, reflecting industrial needs for thermal stability data.

From a market perspective, 4-fluoro-3,3,4-trimethylpentanoic acid exemplifies the fluorochemicals market growth driven by electronic materials and battery electrolyte additives. Suppliers emphasize batch-to-batch consistency and isotopic purity to meet quality-by-design standards in GMP applications. These attributes position it favorably against traditional non-fluorinated analogs in competitive landscapes.

Ongoing research explores the compound's utility in asymmetric catalysis, particularly for constructing chiral centers in API intermediates. Its stereoelectronic properties enable novel C-F bond activation pathways, a hot topic in organofluorine chemistry. Computational modeling of 2229460-79-9 molecular orbitals provides insights for rational drug design, bridging experimental and in silico approaches.

Storage and handling protocols for 4-fluoro-3,3,4-trimethylpentanoic acid typically recommend anhydrous conditions to prevent hydrolytic degradation, a consideration highlighted in material safety data sheets. The compound's vapor pressure and compatibility with common solvents are frequently queried parameters, indicating practical concerns in process chemistry optimization.